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Compound of Interest

Compound Name: DB-3-291

Cat. No.: B10831167 Get Quote

Essential Safety and Handling Guide for DB-3-
291
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling DB-3-291. Adherence to these procedures is essential for

ensuring laboratory safety and proper disposal.

Physical and Chemical Properties
A summary of the key physical and chemical properties of DB-3-291 is provided below. This

information is crucial for safe handling and storage.

Property Value

Catalog Number HY-137345

CAS Number 2769753-64-0

Molecular Formula C41H44CLN11O8S

Molecular Weight 886.37

Appearance Solid

Storage Conditions Powder: -20°C for 2 years

In DMSO: 4°C for 2 weeks, -80°C for 6 months
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling DB-3-291 to

minimize exposure and ensure personal safety.

PPE Category Specific Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Body Protection

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Respiratory Protection

Respiratory protection is not required. Where

protection from nuisance levels of dusts are

desired, use type N95 (US) or type P1 (EN 143)

dust masks. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).

Operational Plan for Handling and Disposal
A systematic approach to handling and disposing of DB-3-291 is critical for safety and

environmental protection.
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Handling Procedures:

Preparation:

Ensure an accessible safety shower and eye wash station are available.[1]

Wear the complete, recommended personal protective equipment (PPE) as detailed in the

table above.[1]

Handling:

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Storage:

Keep the container tightly closed in a dry and well-ventilated place.

Recommended storage temperature is -20°C.

Disposal Plan:

Product Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.

Contaminated Packaging: Dispose of as unused product.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of DB-
3-291, from initial preparation to final disposal.
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Caption: Workflow for safe handling of DB-3-291.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10831167?utm_src=pdf-body-img
https://www.benchchem.com/product/b10831167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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